Cas no 10216-17-8 (3,4-dihydroxy-2h-furan-5-one)

• Product Name: 3,4-dihydroxy-2h-furan-5-one
• CAS No: 10216-17-8
• MF: C₄H₄O₄
• MW: 116.0721616745
• CID: 1131978
• PubChem ID: 54703626
• Update Time: 2025-11-02

3,4-dihydroxy-2h-furan-5-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroxy-2h-furan-5-one
• CTK0G7763
• 2(5H)-Furanone, 3,4-dihydroxy-
• 2.3-Dihydroxy-2-cyclopenten-1-on
• 3,4-dihydroxy-5H-furan-2-one
• 3,4-dihydroxyfuran-2(5H)-one
• CHEMBL329180
• 3,4-Dihydroxy-5H-furan-2-on
• SureCN592926
• 2-hydroxytetronic acid
• 3,4-Dihydroxy-2(5H)-furanon
• CTK0G7763; 2(5H)-Furanone, 3,4-dihydroxy-; 2.3-Dihydroxy-2-cyclopenten-1-on; 3,4-dihydroxy-5H-furan-2-one; 3,4-dihydroxyfuran-2(5H)-one; CHEMBL329180; 3,4-Dihydroxy-5H-furan-2-on; SureCN592926; 2-hydroxytetronic acid; 3,4-Dihydroxy-2(5H)-furanon;
• 10216-17-8
• DTXSID30716041
• QGLKIVPNOUPWOW-UHFFFAOYSA-N
• SCHEMBL592926

• Inchi： 1S/C4H4O4/c5-2-1-8-4(7)3(2)6/h5-6H,1H2
• InChI Key： QGLKIVPNOUPWOW-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C1)O)O)=O

Computed Properties

• Exact Mass: 116.010959g/mol
• Monoisotopic Mass: 116.010959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 116.07g/mol
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,4-dihydroxy-2h-furan-5-one

Exploring the Versatile Compound: 3,4-Dihydroxy-2H-furan-5-one (CAS No. 10216-17-8)

In the realm of organic chemistry, 3,4-dihydroxy-2H-furan-5-one (CAS No. 10216-17-8) stands out as a fascinating compound with a wide array of applications. This molecule, characterized by its furan ring structure and hydroxyl groups, has garnered significant attention in both academic research and industrial applications. Its unique chemical properties make it a valuable intermediate in the synthesis of various bioactive compounds and functional materials.

The 3,4-dihydroxy-2H-furan-5-one structure is particularly noteworthy for its role in natural product synthesis. Researchers have identified this compound as a key building block in the formation of complex molecules found in plants and microorganisms. Its ability to participate in diverse chemical reactions, such as oxidation and condensation, makes it a versatile tool for chemists exploring new pathways in synthetic organic chemistry.

Recent advancements in green chemistry have highlighted the potential of 3,4-dihydroxy-2H-furan-5-one as an eco-friendly alternative in various processes. With growing concerns about environmental sustainability, many industries are actively searching for compounds that can reduce the environmental impact of chemical synthesis. The biodegradability and relatively low toxicity of this furan derivative position it as an attractive option for sustainable chemical development.

In the pharmaceutical sector, 3,4-dihydroxy-2H-furan-5-one has shown promise as a precursor for drug development. Its structural features make it particularly interesting for designing molecules with potential biological activity. Researchers are investigating its incorporation into novel therapeutic agents, especially in areas such as antimicrobial and antioxidant applications, which are currently hot topics in medicinal chemistry.

The food and flavor industry has also taken notice of 3,4-dihydroxy-2H-furan-5-one. As consumers increasingly demand natural and clean-label ingredients, this compound's potential as a flavor enhancer or precursor to natural flavor molecules has become particularly relevant. Its structural similarity to certain naturally occurring flavor compounds makes it an interesting subject for research in food science.

From a materials science perspective, the furan-5-one core structure offers interesting possibilities for polymer chemistry. Scientists are exploring its use in creating novel biodegradable polymers with specific functional properties. This application aligns well with current trends in sustainable material development and the circular economy, making it a timely subject for investigation.

The analytical characterization of 3,4-dihydroxy-2H-furan-5-one presents its own set of interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to study its structure and properties in detail. These studies not only provide fundamental knowledge about the compound but also contribute to the broader understanding of furan chemistry.

In the context of CAS 10216-17-8, it's important to note that proper handling and storage conditions are essential to maintain the compound's stability. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when working with this or any chemical substance. The compound's stability under various conditions is an active area of research, with implications for its storage and transportation.

The market for 3,4-dihydroxy-2H-furan-5-one has shown steady growth in recent years, driven by increasing demand from various industries. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality. The compound's pricing and availability are influenced by factors such as raw material costs, production scale, and purity requirements.

Future research directions for 3,4-dihydroxy-2H-furan-5-one are likely to focus on expanding its applications in green chemistry, exploring new synthetic methodologies, and investigating its potential in emerging technologies. As interdisciplinary research becomes increasingly important, we can expect to see more innovative uses for this versatile compound at the intersection of chemistry, biology, and materials science.

For researchers and industry professionals interested in furan-5-one derivatives, staying updated on the latest developments regarding CAS 10216-17-8 is essential. Scientific literature, patent databases, and specialized chemical forums provide valuable resources for tracking new applications and synthetic approaches involving this compound.

In conclusion, 3,4-dihydroxy-2H-furan-5-one represents an excellent example of how relatively simple organic molecules can find diverse applications across multiple scientific and industrial domains. Its continued study promises to yield new insights and practical solutions in fields ranging from medicine to materials science, making it a compound worth watching in the coming years.